5,6,7,8-tetrahydro-1,7-naphthyridine-2(1H)-one trifluoroacetate
Overview
Description
- This compound exhibits interesting pharmacological properties and has applications in both research and industry.
5,6,7,8-tetrahydro-1,7-naphthyridine-2(1H)-one trifluoroacetate: is a heterocyclic compound with a fused naphthyridine ring system. Its chemical structure consists of a tetrahydro-1,7-naphthyridine core with a carbonyl group (C=O) at position 2. The trifluoroacetate moiety is attached to the nitrogen atom.
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Scientific Research Applications
Chemistry: Used as a building block for more complex heterocyclic compounds.
Biology: Investigated for potential biological activities (e.g., antimicrobial, antiviral, or anticancer properties).
Medicine: Research into its pharmacological effects and potential drug development.
Industry: May serve as an intermediate in fine chemical synthesis.
Mechanism of Action
- The exact mechanism of action depends on the specific application.
- In biological systems, it may interact with specific receptors, enzymes, or cellular pathways.
- Further studies are needed to elucidate its precise targets.
Comparison with Similar Compounds
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Properties
Molecular Formula |
C10H11F3N2O3 |
|---|---|
Molecular Weight |
264.20 g/mol |
IUPAC Name |
5,6,7,8-tetrahydro-1H-1,7-naphthyridin-2-one;2,2,2-trifluoroacetic acid |
InChI |
InChI=1S/C8H10N2O.C2HF3O2/c11-8-2-1-6-3-4-9-5-7(6)10-8;3-2(4,5)1(6)7/h1-2,9H,3-5H2,(H,10,11);(H,6,7) |
InChI Key |
OFUKSCVIRYRMFP-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCC2=C1C=CC(=O)N2.C(=O)(C(F)(F)F)O |
Origin of Product |
United States |
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